Ethyl 5-(3-methylphenyl)-1,3,4-thiadiazole-2-carboxylate

• IUPAC Name: ethyl 5-(3-methylphenyl)-1,3,4-thiadiazole-2-carboxylate
• InChI: InChI=1S/C12H12N2O2S/c1-3-16-12(15)11-14-13-10(17-11)9-6-4-5-8(2)7-9/h4-7H,3H2,1-2H3
• InChI Key: ATACNBJBFHKAQC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN=C(S1)C2=CC=CC(=C2)C
• Molecular Formula: C12H12N2O2S
• Molecular Weight: 248.30 g/mol

Description

Ethyl 5-(3-methylphenyl)-1,3,4-thiadiazole-2-carboxylate, also known as EMDT, is an organic compound of the thiadiazole family with a wide range of applications in scientific research. It is a white crystalline solid that is readily soluble in organic solvents. EMDT has been found to have a wide range of applications in various areas of research such as biochemistry, molecular biology, and pharmacology.

Scientific Research Applications

Synthesis and Biological Activities

• Ethyl 3-(4-methoxy phenyl)-1H-pyrazole-5-carboxylate, a related compound, has been synthesized for studying auxin activities and potential antiblastic effects on wheat gemma (A. Yue et al., 2010).
• Ethyl 4-amino-2-fluorophenylpiperazin-1-carboxylates, containing a 1,3,4-thiadiazole nucleus, demonstrate notable antimicrobial, antilipase, and antiurease activities (Serap Başoğlu et al., 2013).
• Novel 1,3,4-thiadiazole derivatives incorporating sulfonamide groups have been evaluated for their antimicrobial, anticancer, and DHFR inhibition potency, confirmed through molecular docking studies (S. Riyadh et al., 2018).

Antiglaucoma Activity

• Pyrazole carboxylic acid derivatives of 5-amino-1,3,4-thiadiazole-2-sulfonamide have shown inhibitory effects on carbonic anhydrase isoenzymes, indicating potential antiglaucoma activity (R. Kasımoğulları et al., 2010).

Chemical Reactions and Structural Analysis

• The reactions of 5-methyl-4-(1,2,3-thiadiazol-4-yl)furan-2-carboxylic acid ethyl ester with bases have been studied to understand the chemical behavior and potential applications of related thiadiazole compounds (Yu. O. Remizov et al., 2019).
• N-{5-[1-(o-chlorophenoxy)ethyl]1,3,4-thiadiazol-2-yl}-N'-(substituted phenyl)ureas, derivatives of thiadiazole, have been synthesized for use as plant growth regulators, demonstrating the versatility of thiadiazole compounds in agricultural applications (Song Xin-jian et al., 2006).

Anticancer Potential

• The synthesis and anticancer screening of new thiazole compounds, incorporating the 1,3,4-thiadiazole moiety, have been conducted, showing promising results against breast cancer cells MCF7 (J. P. Sonar et al., 2020).